Cas no 79491-14-8 (1H-Pyrrole-3-propanoic acid, 4-acetyl-5-methyl-, methyl ester)

1H-Pyrrole-3-propanoic acid, 4-acetyl-5-methyl-, methyl ester structure
79491-14-8 structure
1H-Pyrrole-3-propanoic acid, 4-acetyl-5-methyl-, methyl ester
79491-14-8
5542337

1H-Pyrrole-3-propanoic acid, 4-acetyl-5-methyl-, methyl ester Properties

Names and Identifiers

    • 1H-Pyrrole-3-propanoic acid, 4-acetyl-5-methyl-, methyl ester

1H-Pyrrole-3-propanoic acid, 4-acetyl-5-methyl-, methyl ester Synthesis

Synthetic Circuit 1

2768543-30-0 2768543-30-0
79491-14-8 79491-14-8
83647-42-1 83647-42-1
81863-45-8 81863-45-8
23950-04-1 23950-04-1
20282-39-7 20282-39-7
18358-63-9 18358-63-9
13231-81-7 13231-81-7
4518-10-9 4518-10-9
934-60-1 934-60-1
868-57-5 868-57-5
116-53-0 116-53-0
51-67-2 51-67-2
Reaction Conditions
1.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Synthetic Circuit 2

65-85-0 65-85-0
2768543-28-6 2768543-28-6
79491-14-8 79491-14-8
83647-42-1 83647-42-1
81863-45-8 81863-45-8
23950-04-1 23950-04-1
20282-39-7 20282-39-7
18358-63-9 18358-63-9
13231-81-7 13231-81-7
4518-10-9 4518-10-9
934-60-1 934-60-1
868-57-5 868-57-5
116-53-0 116-53-0
51-67-2 51-67-2
Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
1.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
2.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Synthetic Circuit 3

2768543-26-4 2768543-26-4
79491-14-8 79491-14-8
83647-42-1 83647-42-1
81863-45-8 81863-45-8
23950-04-1 23950-04-1
20282-39-7 20282-39-7
18358-63-9 18358-63-9
13231-81-7 13231-81-7
4518-10-9 4518-10-9
934-60-1 934-60-1
868-57-5 868-57-5
116-53-0 116-53-0
51-67-2 51-67-2
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  20 min, 0 °C
1.2 Reagents: Sodium chloride Solvents: Water ;  2 min
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
2.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
3.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Synthetic Circuit 4

2768543-32-2 2768543-32-2
79491-14-8 79491-14-8
83647-42-1 83647-42-1
81863-45-8 81863-45-8
23950-04-1 23950-04-1
20282-39-7 20282-39-7
18358-63-9 18358-63-9
13231-81-7 13231-81-7
4518-10-9 4518-10-9
934-60-1 934-60-1
868-57-5 868-57-5
116-53-0 116-53-0
51-67-2 51-67-2
Reaction Conditions
1.1 300 - 900 °C
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
2.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
3.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Synthetic Circuit 5

34034-36-1 34034-36-1
106-94-5 106-94-5
79491-14-8 79491-14-8
83647-42-1 83647-42-1
81863-45-8 81863-45-8
23950-04-1 23950-04-1
20282-39-7 20282-39-7
18358-63-9 18358-63-9
13231-81-7 13231-81-7
4518-10-9 4518-10-9
934-60-1 934-60-1
868-57-5 868-57-5
116-53-0 116-53-0
51-67-2 51-67-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide Solvents: Acetonitrile ;  17 h, 65 °C
2.1 Reagents: Sodium borohydride Solvents: Methanol ;  20 min, 0 °C
2.2 Reagents: Sodium chloride Solvents: Water ;  2 min
3.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
3.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
4.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Synthetic Circuit 6

116-53-0 116-53-0
2768543-28-6 2768543-28-6
79491-14-8 79491-14-8
83647-42-1 83647-42-1
81863-45-8 81863-45-8
23950-04-1 23950-04-1
20282-39-7 20282-39-7
18358-63-9 18358-63-9
13231-81-7 13231-81-7
4518-10-9 4518-10-9
934-60-1 934-60-1
868-57-5 868-57-5
116-53-0 116-53-0
51-67-2 51-67-2
Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
1.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
2.1 300 - 900 °C
3.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
3.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
4.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Synthetic Circuit 7

33302-94-2 33302-94-2
79491-14-8 79491-14-8
83647-42-1 83647-42-1
81863-45-8 81863-45-8
23950-04-1 23950-04-1
20282-39-7 20282-39-7
18358-63-9 18358-63-9
13231-81-7 13231-81-7
4518-10-9 4518-10-9
934-60-1 934-60-1
868-57-5 868-57-5
116-53-0 116-53-0
51-67-2 51-67-2
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Water ;  10 min, rt
2.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide Solvents: Acetonitrile ;  17 h, 65 °C
3.1 Reagents: Sodium borohydride Solvents: Methanol ;  20 min, 0 °C
3.2 Reagents: Sodium chloride Solvents: Water ;  2 min
4.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
4.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
5.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Synthetic Circuit 8

105-45-3 105-45-3
66-84-2 66-84-2
79491-14-8 79491-14-8
83647-42-1 83647-42-1
81863-45-8 81863-45-8
23950-04-1 23950-04-1
20282-39-7 20282-39-7
18358-63-9 18358-63-9
13231-81-7 13231-81-7
4518-10-9 4518-10-9
934-60-1 934-60-1
868-57-5 868-57-5
116-53-0 116-53-0
51-67-2 51-67-2
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Water ;  24 h, rt
2.1 Reagents: Sodium periodate Solvents: Water ;  10 min, rt
3.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide Solvents: Acetonitrile ;  17 h, 65 °C
4.1 Reagents: Sodium borohydride Solvents: Methanol ;  20 min, 0 °C
4.2 Reagents: Sodium chloride Solvents: Water ;  2 min
5.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
5.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
6.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

1H-Pyrrole-3-propanoic acid, 4-acetyl-5-methyl-, methyl ester Raw materials

1H-Pyrrole-3-propanoic acid, 4-acetyl-5-methyl-, methyl ester Preparation Products

1H-Pyrrole-3-propanoic acid, 4-acetyl-5-methyl-, methyl ester Related Literature

79491-14-8 (1H-Pyrrole-3-propanoic acid, 4-acetyl-5-methyl-, methyl ester) Related Products

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